Tert-butyl 2-[4-methyl-5-(methylamino)-1,2,4-triazol-3-yl]acetate
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Overview
Description
Tert-butyl 2-[4-methyl-5-(methylamino)-1,2,4-triazol-3-yl]acetate (abbreviated as BTTAA) is a water-soluble ligand used in copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. It significantly accelerates reaction rates and minimizes cell cytotoxicity. BTTAA represents an advancement over the water-insoluble TBTA ligand, making it desirable for diverse chemical biology experiments involving bioconjugation .
Molecular Structure Analysis
The molecular formula of BTTAA is C19H30N10O2, with a molecular weight of approximately 430.51 g/mol. Its structure includes a triazole ring, a tert-butyl group, and an acetate moiety. The exact arrangement of atoms can be visualized using molecular modeling software or X-ray crystallography .
Chemical Reactions Analysis
BTTAA is primarily used in click chemistry reactions, specifically CuAAC. It forms stable complexes with copper ions, facilitating efficient coupling of azides and alkynes. This reaction has applications in bioconjugation, metabolic labeling, and biomolecular labeling .
Physical And Chemical Properties Analysis
Mechanism of Action
BTTAA enhances the efficiency of bioorthogonal click reactions by promoting rapid kinetics and maintaining biocompatibility. Its water solubility allows for compartment-specific pH measurements within cells. Additionally, it enables metabolic labeling of fucosylated glycoproteins in Bacteroidales species .
Safety and Hazards
Future Directions
Properties
IUPAC Name |
tert-butyl 2-[4-methyl-5-(methylamino)-1,2,4-triazol-3-yl]acetate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H18N4O2/c1-10(2,3)16-8(15)6-7-12-13-9(11-4)14(7)5/h6H2,1-5H3,(H,11,13) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZXZZSRBHJWRBSU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)CC1=NN=C(N1C)NC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H18N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
226.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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